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Compound of Interest

2-(Bromomethyl)-4-fluoro-1-
Compound Name: ,
nitrobenzene

Cat. No.: B1278343

Technical Guide to 2-(Bromomethyl)-4-fluoro-1-
nitrobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 2-
(Bromomethyl)-4-fluoro-1-nitrobenzene, a key intermediate in various synthetic applications.
The following sections detail its chemical and physical properties, associated hazards, safe
handling protocols, and a representative synthetic methodology. All quantitative data is
presented in standardized tables for clarity and ease of comparison.

Chemical Identification and Properties

2-(Bromomethyl)-4-fluoro-1-nitrobenzene is a substituted aromatic compound with the CAS
number 82420-35-7.[1] Its structural and physical properties are summarized below.
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Identifier Value

IUPAC Name 2-(bromomethyl)-4-fluoro-1-nitrobenzene[1]
Synonyms 5-fluoro-2-nitrobenzyl bromide[1]

CAS Number 82420-35-7[1]

Molecular Formula C7HsBrFNO2[1]

Molecular Weight 234.02 g/mol [1]

Physical Form Solid

Table 1: Chemical Identifiers for 2-(Bromomethyl)-4-fluoro-1-nitrobenzene

Property Value
Molecular Weight 234.02 g/mol [1]
Exact Mass 232.94877 Da[1]
Physical Form Solid

Table 2: Physicochemical Properties

Hazard Identification and Safety Information

This compound is classified as hazardous and requires careful handling. The Globally
Harmonized System (GHS) classification indicates that it can cause severe skin burns and eye

damage.[1]
Hazard Class GHS Code Description
) ] o Causes severe skin burns and
Skin Corrosion/Irritation H314
eye damage[1]
Acute Toxicity, Oral (Harmful) H302 Harmful if swallowed

Table 3: GHS Hazard Classification
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Signal Word: Danger[1]
Hazard Pictograms:

e GHSO05 (Corrosion)
Precautionary Statements:

A comprehensive list of precautionary statements includes P260 (Do not breathe
dust/fume/gas/mist/vapours/spray), P264 (Wash skin thoroughly after handling), P280 (Wear
protective gloves/protective clothing/eye protection/face protection), and specific first aid and
disposal instructions.[1]

Safe Handling and Storage Workflow

Proper handling and storage are crucial to minimize risks. The following workflow outlines the
necessary steps for safely managing this chemical in a laboratory setting.
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Preparation

Don Personal Protective Equipment (PPE)
- Chemical Resistant Gloves
- Safety Goggles/Face Shield
- Lab Coat

Y

Work in a Certified Chemical Fume Hood

\

Gather all necessary materials and reagents
o /

é Handling )
\

Weigh the solid compound carefully to avoid dust generation

\

Dissolve in an appropriate solvent within the fume hood

\/
Perform the reaction under controlled conditions
(. T J
:lf storing intermediate
4 Cleanup and Disposal v h ; Storage

Store in a tightly sealed container
in a cool, dry, well-ventilated area at 4°C

Quench the reaction mixture safely

Y

Dispose of waste in a designated hazardous waste container

\

Decontaminate all glassware and work surfaces

A

Remove PPE in the correct order

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 2-(Bromomethyl)-4-fluoro-1-nitrobenzene | C7TH5BrFNO2 | CID 10561643 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Acquiring 2-(Bromomethyl)-4-fluoro-1-nitrobenzene
material safety data sheet (MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1278343#acquiring-2-bromomethyl-4-fluoro-1-
nitrobenzene-material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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